Cas no 635283-90-8 (2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 635283-90-8
• MF: C₅H₅NO₂S₂
• MW: 175.22869849205
• MDL: MFCD22066462
• CID: 2791015
• PubChem ID: 58688333
• Update Time: 2025-10-12

2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
• KAB28390
• SCHEMBL12715496
• 5-Thiazolecarboxylic acid, 2-(methylthio)-
• DTXSID50729693
• CS-0245129
• 635283-90-8
• EN300-2996474
• 850-343-2
• Z1416161686
• DTXCID50680437

• MDL： MFCD22066462
• Inchi： 1S/C5H5NO2S2/c1-9-5-6-2-3(10-5)4(7)8/h2H,1H3,(H,7,8)
• InChI Key： BWCOHLFKFURXKL-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(=O)O)SC

Computed Properties

• Exact Mass: 174.97617075Da
• Monoisotopic Mass: 174.97617075Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-(Methylsulfanyl)-1,3-thiazole-5-carboxylic Acid (CAS No. 635283-90-8)

2-(Methylsulfanyl)-1,3-thiazole-5-carboxylic acid (CAS No. 635283-90-8) is a sulfur-containing heterocyclic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring a thiazole ring and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in targeting enzyme inhibition and antimicrobial activity.

The compound's methylsulfanyl moiety enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. Recent studies highlight its role in developing anticancer agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutic solutions. Additionally, its thiazole core is a key scaffold in agrochemicals, contributing to the development of eco-friendly pesticides, a trending topic in sustainable agriculture.

From a synthetic perspective, 2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid is often synthesized via cyclization reactions involving cysteine derivatives or through oxidative pathways. Its CAS No. 635283-90-8 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structure, ensuring compliance with regulatory standards.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended to avoid irritation. The compound's stability under various pH conditions makes it suitable for green chemistry applications, a hot topic in modern synthetic strategies. Researchers are exploring its biodegradability to align with global sustainability goals.

In summary, 2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid (CAS No. 635283-90-8) is a multifaceted compound bridging gaps between medicinal chemistry and material science. Its adaptability to high-throughput screening and combinatorial chemistry further solidifies its importance in cutting-edge research, answering the rising demand for innovative chemical solutions.